Cas no 185954-07-8 (Butanedinitrile,2-[[4-hydroxy-3-(3-methyl-2-buten-1-yl)phenyl]methylene]-3-[(4-hydroxyphenyl)methylene]-,(2Z,3Z)-)

• Product Name: Butanedinitrile,2-[[4-hydroxy-3-(3-methyl-2-buten-1-yl)phenyl]methylene]-3-[(4-hydroxyphenyl)methylene]-,(2Z,3Z)-
• CAS No: 185954-07-8
• MF: C₂₃H₂₀N₂O₂
• MW: 356.417105674744
• CID: 221702
• Update Time: 2024-03-01

Butanedinitrile,2-[[4-hydroxy-3-(3-methyl-2-buten-1-yl)phenyl]methylene]-3-[(4-hydroxyphenyl)methylene]-,(2Z,3Z)- Chemical and Physical Properties

Names and Identifiers

• Butanedinitrile,2-[[4-hydroxy-3-(3-methyl-2-buten-1-yl)phenyl]methylene]-3-[(4-hydroxyphenyl)methylene]-,(2Z,3Z)-
• Butanedinitrile,[[4-hydroxy-3-(3-methyl-2-butenyl)phenyl]methylene][(4-hydroxyphenyl)methylene]-,(2Z,3Z)- (9CI)
• Butanedinitrile,[[4-hydroxy-3-(3-methyl-2-butenyl)phenyl]methylene][(4-hydroxyphenyl)methylene]-,(Z,Z)-
• Epurpurin B
• Butanedinitrile, 2-[[4-hydroxy-3-(3-methyl-2-buten-1-yl)phenyl]methylene]-3-[(4-hydroxyphenyl)methylene]-, (2Z,3Z)-

• Inchi： 1S/C23H20N2O2/c1-16(2)3-7-19-12-18(6-10-23(19)27)13-21(15-25)20(14-24)11-17-4-8-22(26)9-5-17/h3-6,8-13,26-27H,7H2,1-2H3/b20-11+,21-13+
• InChI Key： MEHGRNDEWRTQNA-VZLKJUJQSA-N
• SMILES： C(#N)/C(=C\C1=CC=C(O)C(C/C=C(/C)\C)=C1)/C(=C/C1=CC=C(O)C=C1)/C#N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• XLogP3: 3.095

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Lignans, neolignans and related compounds
• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds